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Compound of Interest

Compound Name: Chloromethyl benzoate

Cat. No.: B1360013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 5335-05-7 Molecular Formula: C₈H₇ClO₂

This technical guide provides an in-depth overview of chloromethyl benzoate, a reactive

chemical intermediate with significant applications in organic synthesis, particularly in the

development of pharmaceuticals and biochemical probes. This document details its chemical

and physical properties, provides experimental protocols for its synthesis, and explores its

utility as a versatile reagent.

Core Chemical and Physical Properties
Chloromethyl benzoate is a colorless to light yellow liquid. Due to its reactive chloromethyl

group, it is a valuable reagent for introducing the benzoyloxymethyl group into various

molecules. Key quantitative data for this compound are summarized in the table below.
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Property Value Reference

CAS Number 5335-05-7 [1]

Molecular Formula C₈H₇ClO₂ [1]

Molecular Weight 170.59 g/mol [1]

Appearance Colorless to light yellow liquid

Boiling Point 261.2°C at 760 mmHg

Density 1.229 g/cm³

Flash Point 127.9°C

Refractive Index 1.53

Spectroscopic Data
Detailed spectroscopic analysis is crucial for the confirmation of the structure and purity of

chloromethyl benzoate.

¹H NMR (CDCl₃):

δ 5.95 (s, 2H): This singlet corresponds to the two protons of the chloromethyl group (-

CH₂Cl).

δ 7.15-7.61 (m, 3H): This multiplet represents the protons on the meta and para positions of

the benzene ring.

δ 7.85-8.18 (m, 2H): This multiplet corresponds to the protons on the ortho positions of the

benzene ring.[2]

¹³C NMR: While a specific spectrum for chloromethyl benzoate is not readily available, the

expected chemical shifts can be predicted based on its structure and comparison with similar

compounds. Key signals would include the chloromethyl carbon, the ester carbonyl carbon,

and the aromatic carbons.
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Infrared (IR) Spectroscopy: The IR spectrum of chloromethyl benzoate would exhibit

characteristic absorption bands for the C=O stretch of the ester group, C-O stretching, and

vibrations associated with the aromatic ring and the C-Cl bond.

Mass Spectrometry: The mass spectrum of chloromethyl benzoate would show a molecular

ion peak corresponding to its molecular weight. Common fragmentation patterns for esters

include the loss of the alkoxy group and rearrangements. The fragmentation of benzoic acid

derivatives often involves the loss of the hydroxyl group and the phenyl group.[3]

Experimental Protocols
Synthesis of Chloromethyl Benzoate
A common method for the synthesis of chloromethyl benzoate involves the reaction of sodium

benzoate with a chloromethylating agent. The following is a representative experimental

protocol.

Materials:

Sodium benzoate

Methylene chloride

Hexane

Silica gel for column chromatography

Procedure:

Sodium benzoate (29.97 g, 208 mmol) is converted to the crude product. The reaction

results in a thick oil that solidifies upon standing at room temperature.[2]

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a

3:2 mixture of hexane and methylene chloride as the eluent.[2]

The crude solid is washed with a generous amount of hexane and filtered.[2]
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The filtrate, containing the less polar products, is concentrated under reduced pressure to

yield a yellow oil.[2]

The crude oil is purified by column chromatography on silica gel using a 3:2 mixture of

hexane and methylene chloride as the eluent.[2]

Fractions containing the desired product (Rf 0.75) are combined and the solvent is

evaporated to afford chloromethyl benzoate as a pale yellow oil. A yield of 12.0% has been

reported for this procedure.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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